Cas no 223124-73-0 (Benzothiazole,5-methyl-6-nitro-)

• Product Name: Benzothiazole,5-methyl-6-nitro-
• CAS No: 223124-73-0
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 244476
• PubChem ID: 45077127
• Update Time: 2025-04-19

Benzothiazole,5-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5-methyl-6-nitro-
• 5-Methyl-6-nitrobenzothiazole
• 5-Methyl-6-nitrobenzo[d]thiazole
• 223124-73-0

• Inchi： 1S/C8H6N2O2S/c1-5-2-6-8(13-4-9-6)3-7(5)10(11)12/h2-4H,1H3
• InChI Key： FQRUUALTBAQUOP-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C(C)C(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 56.03